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Compound of Interest

Compound Name: 1-Indanone, 2-(chloroacetyl)-
CAS No.: 91063-83-1
Cat. No.: B11895713
Get Quote
. J

Emergency Overview & Chemical Identity

CRITICAL DATA INTEGRITY ALERT: The CAS number 14459-66-6 is frequently associated in
public databases with Potassium Ferrocyanide derivatives.[1] Verify your specific container's
label and structure.[1][2][3] This guide addresses the organic intermediate 1-indanone, 2-
(chloroacetyl)- based on its functional group chemistry (a-chloroketone/p-dicarbonyl).[1]

e Chemical Class:

-Halogenated Ketone /
-Dicarbonyl[1]

e Primary Hazards:
o Lachrymator: Potent eye and respiratory irritant.[1][2][3]

o Alkylating Agent: High potential for irreversible binding to DNA/proteins
(mutagenic/cytotoxic).[1][2][3]
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o Corrosive: Causes severe skin burns and eye damage.[1][2][3]

» Waste Category: Halogenated Organic Waste (High-Temperature Incineration).[1][2][3]

Pre-Disposal Characterization

Before entering the waste stream, the material must be characterized to ensure compatibility.[2]
[3] The 2-(chloroacetyl) moiety renders this compound highly electrophilic.[1][2][3]

Property Operational Implication

Reacts violently with strong nucleophiles

Reactivit
Y (amines, thiols) and strong bases.[1]

Stabili Susceptible to hydrolysis; releases HCI upon
abili
Y contact with moisture.[1][2][3]

) Typically a solid (crystalline powder) or oil
Physical State i )
depending on purity.[2][3]

I fibilt DO NOT MIX with oxidizers, strong bases, or
ncompatibili
P Y alkali metals in the waste container.[2][3]

Disposal Procedures (Step-by-Step)
A. Solid Waste (Pure Substance or Contaminated Solids)

For expired reagents, reaction byproducts, or contaminated gloves/wipes.[2][3]

e Segregation: Isolate from general organic trash.[1][2][3] Do not combine with non-
halogenated solvents.[1][2][3]

e Primary Packaging:
o Place the material in a clear, sealable polyethylene bag (minimum 4 mil thickness).[2][3]
o If the material is a fine powder, double-bag to prevent dust generation.[1][2]

e Secondary Containment:
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o Place the sealed bag into a wide-mouth HDPE (High-Density Polyethylene) jar or a
dedicated "Solid Halogenated Waste" drum.[1]

e Labeling:

[¢]

Affix a hazardous waste label.[1][2][3]

[e]

Constituents: "1-Indanone, 2-(chloroacetyl)-" (99%).[1]

o

Hazard Checkboxes: Check "Toxic," "Corrosive," and "Irritant.”[2][3]

[¢]

Note: Add "LACHRYMATOR" in bold marker on the label.[1][2][3]

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

For solutions containing the compound.[2][3]

Solvent Compatibility: Ensure the carrier solvent is compatible with halogenated waste
streams (e.g., DCM, Chloroform, Ethyl Acetate).[2][3]

o Container: Use a standard safety solvent can (HDPE or coated steel) designated for
"Halogenated Solvents."[1][2][3]

e pH Check: If the solution was part of a reaction quench, verify pH is between 5-9. Acidic
solutions (generating HCI) should be neutralized carefully with Sodium Bicarbonate before
adding to the solvent drum to prevent drum corrosion.[1][2][3]

Prohibition: Never pour into laboratory drains.
Spill Response & Quenching Protocol
For immediate neutralization of spills or cleaning of highly contaminated glassware.

Mechanism: The objective is to destroy the reactive alkyl chloride site using a soft nucleophile
(Thiosulfate) rather than a hard base, which prevents polymerization or toxic gas evolution.[2]

[3]

Quenching Solution (The "Pink Solution"):
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e Composition: 5% Sodium Thiosulfate (

) + 5% Sodium Bicarbonate (
) in water.[1][2][3]

e Action:
o Cover the spill with absorbent pads soaked in the Quenching Solution.[1][2][3]
o Wait 30 minutes to allow the nucleophilic substitution (

) to occur.

o Collect the pads as solid hazardous waste.[1][2][3]

o Clean the surface with soap and water.[1][2][3][4]

Decision Logic & Workflow
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Waste Material Generated
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Wait 30 mins
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(NaHCO3)

/ l
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N

Label: 'Solid Halogenated'
Add: 'Lachrymator'

Absorb & Bag

Pour into 'Halogenated Solvent' Drum

FINAL DISPOSAL:
High Temp Incineration
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Caption: Operational decision tree for segregating and processing 2-(chloroacetyl)-1-indanone
waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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